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Compound of Interest

Compound Name: Boc-L-Alaninol

Cat. No.: B558388

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability,
physicochemical properties, and key synthetic applications of Boc-L-alaninol. A vital chiral
building block, N-Boc-L-alaninol is extensively utilized in peptide synthesis and the
development of novel therapeutics. Its tert-butoxycarbonyl (Boc) protecting group offers stability
and allows for selective deprotection under mild acidic conditions, rendering it an invaluable
intermediate in complex organic synthesis.[1][2][3]

Commercial Availability

Boc-L-alaninol is readily available from a variety of chemical suppliers. The purity and price
can vary, and it is typically sold in quantities ranging from grams to kilograms. Below is a
summary of offerings from several prominent suppliers.

Table 1: Commercial Suppliers of Boc-L-alaninol
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Supplier Purity Quantity Price (USD) CAS Number
AKSci 97% 59 $13 79069-13-9
25 g $20

100 g $50

500 g $150

1kg $280

Chem-Impex =>99% (GC) - - 79069-13-9
ChemScene >98% 109 $5.00 - $8.00 79069-13-9
25¢g $10.00 - $15.00

Sigma-Aldrich 98% - - 79069-13-9
Thermo Scientific  99% 549 $119.65 79069-13-9
25¢g -

Tokyo Chemical

>98.0%(GC)(N) - - 79069-13-9
Industry (TCI)

Note: Prices are subject to change and may not include shipping and handling fees. It is
recommended to consult the supplier's website for the most current pricing and availability. This
list is not exhaustive.

Physicochemical Properties

Boc-L-alaninol is typically a white to off-white crystalline powder.[1] Its key properties are
summarized below.

Table 2: Physicochemical Data for Boc-L-alaninol
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Property Value

CAS Number 79069-13-9[1][4][5]

Molecular Formula CsH17NOs[1][4][5]

Molecular Weight 175.23 g/mol [4][6]

Appearance White to off-white powder or crystals[1]
Melting Point 53 - 64 °C[1][7]

Optical Rotation [0]2°/D -9.5 to -11.5° (c=1 in chloroform)[1]
Purity >97% to =99%[1][4]1[5]1[7]

Storage 0-8°C[1]

Applications in Research and Development

N-Boc-L-alaninol serves as a crucial intermediate in several key areas of chemical and
pharmaceutical research:

o Peptide Synthesis: It is a fundamental building block in the synthesis of peptides. The Boc
protecting group prevents unwanted reactions at the amino terminus during the coupling of
amino acid residues.[1][3]

e Drug Development: This compound is used to create novel therapeutic agents.[1] Its
incorporation into molecules can enhance pharmacological properties.[8]

o Chiral Building Block: As a chiral molecule, it is essential for the enantioselective synthesis of
complex organic molecules and active pharmaceutical ingredients (APIS).[2]

Experimental Protocols: Synthesis of N-Boc-L-
alaninol

The synthesis of N-Boc-L-alaninol is commonly achieved from the readily available starting
material, L-alanine. The following protocols describe a widely used three-step method.[2][9]

Workflow for the Synthesis of N-Boc-L-alaninol
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Caption: A three-step synthesis of N-Boc-L-alaninol from L-alanine.

Table 3: Summary of Synthetic Steps and Yields

Step Product Reagents Yield (%)
o L-Alanine methyl ester  L-Alanine, Methanol,
1. Esterification ) ) ) 99.6%[2][9]
hydrochloride Thionyl chloride

L-Alanine methyl ester
) N-Boc-L-alanine hydrochloride, Di-tert-
2. Boc Protection ] 92.2%[2]
methyl ester butyl dicarbonate,

Triethylamine

N-Boc-L-alanine
] ] methyl ester, Sodium
3. Reduction N-Boc-L-alaninol ) ) 95.8%][2]
borohydride, Calcium

chloride

Detailed Methodology
Step 1: Esterification of L-Alanine

e Under an ice bath, slowly add 131 mL of thionyl chloride to a flask containing L-alanine in
methanol, with mechanical stirring.[9]

e Set up a gas absorption device and reflux the mixture for 5-8 hours.[9]
e Monitor the reaction completion using Thin Layer Chromatography (TLC).

e Upon completion, evaporate the methanol under reduced pressure.[9]
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e Wash the residue with toluene (3 x 120 mL) and evaporate the remaining toluene under
reduced pressure to yield L-alanine methyl ester hydrochloride as a white solid.[9]

Step 2: Boc Protection of L-Alanine Methyl Ester

To a 2L three-neck flask, add 167g of L-alanine methyl ester hydrochloride, 2429 of
triethylamine, and 1L of dichloromethane.[9]

e Slowly add 313g of di-tert-butyl dicarbonate, followed by an additional 200mL of
dichloromethane.[9]

» Allow the reaction to proceed at room temperature for 5 hours.
e Monitor the reaction by TLC.
e Once complete, quench the reaction with water.

o Separate the dichloromethane layer and extract the aqueous layer with dichloromethane (2 x
500 mL).[9]

o Combine the organic layers and process to isolate N-Boc-L-alanine methyl ester.
Step 3: Reduction to N-Boc-L-alaninol

e In a 2L three-neck flask, add 134g of crushed calcium chloride to 400mL of methanol and
500mL of tetrahydrofuran.[9]

e Cool the mixture in an ice bath and stir for 30 minutes.
e Add 92g of sodium borohydride in batches.[9]

e Slowly add a solution of 224g of N-Boc-L-alanine methyl ester dissolved in 200mL of
tetrahydrofuran.[9]

o Gradually raise the temperature to 70°C and maintain for 15-20 hours.[9]

e Monitor the reaction by TLC.
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» After completion, pour the reaction mixture into a large amount of ice water and filter the
solid residue to obtain N-Boc-L-alaninol.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Boc-L-alaninol: A Technical Guide to Commercial
Availability and Synthetic Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558388#commercial-availability-of-boc-I-alaninol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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